Cas no 941929-20-0 (2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide
• CAS No: 941929-20-0
• MF: C₁₉H₁₆ClN₃O₂S
• MW: 385.867241859436
• CID: 6044850
• PubChem ID: 16915009
• Update Time: 2025-06-11

2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide
• 4-Thiazolecarboxamide, 2-(benzoylamino)-N-[2-(4-chlorophenyl)ethyl]-
• 2-benzamido-N-(4-chlorophenethyl)thiazole-4-carboxamide
• F2365-0129
• 941929-20-0
• 2-benzamido-N-[2-(4-chlorophenyl)ethyl]-1,3-thiazole-4-carboxamide
• AKOS024643139

• Inchi： 1S/C19H16ClN3O2S/c20-15-8-6-13(7-9-15)10-11-21-18(25)16-12-26-19(22-16)23-17(24)14-4-2-1-3-5-14/h1-9,12H,10-11H2,(H,21,25)(H,22,23,24)
• InChI Key： NGRHYFZUSVJVJX-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCC2=CC=C(Cl)C=C2)=O)N=C1NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 385.0651756g/mol
• Monoisotopic Mass: 385.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• pka: 6.85±0.70(Predicted)

Additional information on 2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide

Introduction to 2-Benzamido-N-2-(4-Chlorophenyl)ethyl-1,3-Thiazole-4-Carboxamide (CAS No. 941929-20-0)

2-Benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide (CAS No. 941929-20-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of 2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide is composed of a thiazole ring, a benzamido group, and a substituted phenyl group. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The benzamido group adds further complexity to the molecule, contributing to its potential as a therapeutic agent.

Recent research has focused on the pharmacological properties of 2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide has also been investigated for its antitumor activity. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The solubility and stability of 2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide are important considerations for its potential use in pharmaceutical formulations. Research has shown that this compound is moderately soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. Efforts are ongoing to develop strategies to enhance its solubility and bioavailability, such as the use of nanotechnology-based delivery systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. However, further studies are needed to fully assess its therapeutic potential and to optimize dosing regimens.

The synthesis of 2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide involves several steps, including the formation of the thiazole ring and the subsequent attachment of the benzamido and phenyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. The choice of synthetic method depends on factors such as yield, purity, and scalability.

In conclusion, 2-benzamido-N-2-(4-chlorophenyl)ethyl-1,3-thiazole-4-carboxamide (CAS No. 941929-20-0) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory diseases and cancer make it an exciting candidate for drug development. Ongoing research aims to optimize its properties and to advance it through clinical trials towards eventual therapeutic use.